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Compound of Interest

Compound Name: Sulfo-Cy7.5 dimethyl

Cat. No.: B12373507 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the molar extinction coefficient of Sulfo-
Cy7.5 dimethyl, a water-soluble, near-infrared (NIR) fluorescent dye. This document outlines

the spectral properties of the dye, a detailed experimental protocol for the determination of its

molar extinction coefficient, and illustrates its application in common laboratory workflows.

Core Properties of Sulfo-Cy7.5 Dimethyl
Sulfo-Cy7.5 dimethyl is a non-functionalized cyanine dye characterized by its bright

fluorescence in the near-infrared spectrum. Its high molar absorption coefficient makes it a

valuable tool for various technical applications, including its use as a non-reactive fluorophore

for control experiments and calibration.[1][2] The sulfonate groups enhance its water solubility,

making it suitable for use in aqueous environments without the need for organic co-solvents.

Quantitative Data Summary
The following table summarizes the key spectral and physical properties of Sulfo-Cy7.5
dimethyl.
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Property Value Unit

Molar Extinction Coefficient (ε) 222,000 L⋅mol⁻¹⋅cm⁻¹

Excitation Maximum (λmax) 778 nm

Emission Maximum (λem) 797 nm

Fluorescence Quantum Yield

(Φ)
0.21

Molecular Weight 983.30 g/mol

Molecular Formula C₄₀H₃₇K₃N₂O₁₂S₄

Solubility Water, DMF, DMSO

Data sourced from multiple suppliers and databases.[1][2]

Experimental Protocol: Determination of Molar
Extinction Coefficient
The molar extinction coefficient (ε) is a measure of how strongly a substance absorbs light at a

particular wavelength. It is a critical parameter for accurately determining the concentration of a

substance in solution using the Beer-Lambert law.

The Beer-Lambert Law is expressed as:

A = εcl

Where:

A is the absorbance (unitless)

ε is the molar extinction coefficient (L·mol⁻¹·cm⁻¹)

c is the concentration of the substance (mol/L)

l is the path length of the cuvette (typically 1 cm)
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Materials and Equipment
Sulfo-Cy7.5 dimethyl powder

High-purity solvent (e.g., deionized water, DMSO, or methanol)

Analytical balance

Volumetric flasks (various sizes)

Micropipettes

UV-Vis spectrophotometer

Quartz cuvettes (1 cm path length)

Procedure
Preparation of a Stock Solution:

Accurately weigh a small amount of Sulfo-Cy7.5 dimethyl powder using an analytical

balance.

Dissolve the powder in a known volume of the chosen solvent in a volumetric flask to

create a concentrated stock solution. For example, to create a 1 mM stock solution,

dissolve 0.9833 mg of the dye in 1 mL of solvent.

Ensure the dye is completely dissolved. Gentle vortexing or sonication may be necessary.

Preparation of Serial Dilutions:

Perform a series of dilutions from the stock solution to prepare several solutions of known,

lower concentrations.

It is recommended to prepare at least five different concentrations that will yield

absorbance values within the linear range of the spectrophotometer (typically 0.1 to 1.0).

Spectrophotometric Measurement:
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Turn on the spectrophotometer and allow it to warm up as per the manufacturer's

instructions.

Set the spectrophotometer to measure the absorbance at the maximum absorption

wavelength (λmax) of Sulfo-Cy7.5 dimethyl, which is 778 nm.

Use the same solvent that the dye is dissolved in as a blank to zero the

spectrophotometer.

Measure the absorbance of each of the prepared dilutions, starting from the least

concentrated to the most concentrated. Rinse the cuvette with the next solution to be

measured before filling it.

Data Analysis:

Plot the measured absorbance (A) on the y-axis against the corresponding concentration

(c) on the x-axis.

Perform a linear regression analysis on the data points. The plot should yield a straight

line that passes through the origin, in accordance with the Beer-Lambert law.

The slope of this line is equal to the molar extinction coefficient (ε) multiplied by the path

length (l). Since the path length is typically 1 cm, the slope of the line is the molar

extinction coefficient.

Visualizations
Experimental Workflow for Molar Extinction Coefficient
Determination
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Caption: Workflow for determining the molar extinction coefficient.
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Application in Immunofluorescence Microscopy
Workflow
Sulfo-Cy7.5, as a member of the Cy7.5 dye family, is often used in bioconjugation to label

proteins, antibodies, and nucleic acids for applications such as fluorescence microscopy and in

vivo imaging.[3] The following diagram illustrates a typical workflow for an immunofluorescence

experiment.
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Caption: Immunofluorescence microscopy workflow using a labeled antibody.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

